2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide

• Molecular Formula: C25H19N5O4S
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide
• InChI: InChI=1S/C25H19N5O4S/c1-16-7-12-23(34-16)22-15-20(19-5-2-3-6-21(19)29-22)24(31)28-17-8-10-18(11-9-17)35(32,33)30-25-26-13-4-14-27-25/h2-15H,1H3,(H,28,31)(H,26,27,30)
• InChI Key: XKUVMVUMFQODRE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=C(C=C4)S(=O)(=O)NC5=NC=CC=N5

Description

2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide, also known as MPQC, is a chemical compound that is widely used in scientific research. It is a quinoline derivative that has been synthesized using various methods and has shown potential in various applications due to its unique properties.

Mechanism of Action

The exact mechanism of action of 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide is not fully understood, but it is believed to interact with various cellular targets, including DNA, enzymes, and receptors. 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to the induction of DNA damage and cell death. It has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators, leading to the suppression of inflammation.
Biochemical and Physiological Effects
2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has also been shown to exhibit low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has several advantages for use in lab experiments. It is readily available and can be synthesized using simple methods. It has also been shown to exhibit good solubility in various solvents and can be easily modified to introduce different functional groups. However, 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide also has some limitations, including its relatively low stability under certain conditions and its potential for non-specific binding to cellular components.

Future Directions

There are several possible future directions for research involving 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide. One area of interest is the development of 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide-based therapeutics for the treatment of cancer, inflammation, and infectious diseases. Another area of interest is the use of 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide as a fluorescent probe for imaging of cellular processes and as a sensor for the detection of environmental pollutants. Further research is needed to fully understand the mechanism of action of 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide and to optimize its properties for specific applications.

Synthesis Methods

The synthesis of 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has been reported in various research studies. One of the most common methods involves the condensation of 2-aminobenzophenone with 5-methylfurfural in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting intermediate is then reacted with pyrimidine-2-sulfonamide and triethylamine to obtain 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide. Other methods involve the use of different starting materials and reagents to obtain the final product.

Scientific Research Applications

2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities, making it a promising candidate for drug development. 2-(5-methylfuran-2-yl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]quinoline-4-carboxamide has also been used as a fluorescent probe for imaging of cells and tissues, as well as a sensor for the detection of metal ions and other analytes.